Cas no 2228117-34-6 (1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexan-1-amine)

• Product Name: 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexan-1-amine
• CAS No: 2228117-34-6
• MF: C₁₁H₁₉F₂NO₂
• MW: 235.270870447159
• CID: 6369209
• PubChem ID: 165681983
• Update Time: 2025-10-30

1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexan-1-amine
• 2228117-34-6
• EN300-1988136

• Inchi： 1S/C11H19F2NO2/c1-9(2)15-7-8(16-9)10(14)3-5-11(12,13)6-4-10/h8H,3-7,14H2,1-2H3
• InChI Key： RCWGUAHCTRIQLH-UHFFFAOYSA-N
• SMILES： FC1(CCC(CC1)(C1COC(C)(C)O1)N)F

Computed Properties

• Exact Mass: 235.13838517g/mol
• Monoisotopic Mass: 235.13838517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 44.5Ų

Additional information on 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexan-1-amine

Compound CAS No. 2228117-34-6: 1-(2,2-Dimethyl-1,3-Dioxolan-4-yl)-4,4-Difluorocyclohexan-1-Amine

The compound with CAS No. 2228117-34-6, known as 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexan-1-amine, is a highly specialized organic compound with unique structural and chemical properties. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and advanced materials science. The dioxolan ring structure and the difluorocyclohexane backbone are key features that contribute to its versatile reactivity and stability.

Recent studies have highlighted the importance of this compound in the development of novel drug delivery systems. The cyclohexane framework provides a rigid structure that can be further functionalized to enhance bioavailability and targeting efficiency. Additionally, the dioxolan group acts as a protective moiety, which can be selectively removed under specific conditions to release active pharmaceutical ingredients (APIs). This dual functionality makes it an attractive candidate for researchers in the field of medicinal chemistry.

The synthesis of 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexan-1-amine involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The incorporation of fluorine atoms into the cyclohexane ring not only enhances the compound's stability but also introduces electronic effects that can be exploited in various chemical reactions. Fluorine's electronegativity plays a crucial role in modulating the reactivity of the amine group, making it suitable for applications in organocatalysis and polymer chemistry.

In terms of physical properties, this compound exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents such as dichloromethane and THF makes it ideal for use in solution-phase reactions. Furthermore, the presence of the dioxolan group imparts hydrophobicity to the molecule, which is advantageous in designing amphiphilic compounds for drug delivery applications.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity of this compound with unprecedented accuracy. Quantum mechanical calculations have revealed that the difluorocyclohexane moiety significantly influences the molecule's electron distribution, making it a promising candidate for use in nonlinear optical materials. These findings have opened new avenues for exploring its potential in optoelectronic devices.

The application of this compound extends beyond traditional chemistry into emerging fields such as nanotechnology. Its ability to self-assemble into ordered nanostructures under specific conditions has been demonstrated in recent experiments. This property could be leveraged to develop novel materials for sensing applications or energy storage systems.

In conclusion, 1-(2,2-dimethyl-1,3-dioxolan-4-yl)-4,4-difluorocyclohexan-1-amine is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions in pharmaceuticals, materials science, and beyond. As ongoing research continues to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow exponentially.